molecular formula C9H10ClN B8596653 (1S)-1-(3-Chlorophenyl)prop-2-enylamine

(1S)-1-(3-Chlorophenyl)prop-2-enylamine

Cat. No.: B8596653
M. Wt: 167.63 g/mol
InChI Key: SOPUHYOEFODYNT-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1S)-1-(3-Chlorophenyl)prop-2-enylamine is a chiral amine derivative featuring a 3-chlorophenyl group attached to a propenylamine backbone. The stereochemistry at the C1 position (S-configuration) confers distinct physicochemical and biological properties, making it relevant in pharmaceutical and agrochemical research. Its structural motif—combining an aromatic chlorophenyl group with an amine-containing side chain—is shared with several bioactive compounds, including antimicrobial agents, prodrugs, and enzyme inhibitors.

Properties

Molecular Formula

C9H10ClN

Molecular Weight

167.63 g/mol

IUPAC Name

(1S)-1-(3-chlorophenyl)prop-2-en-1-amine

InChI

InChI=1S/C9H10ClN/c1-2-9(11)7-4-3-5-8(10)6-7/h2-6,9H,1,11H2/t9-/m0/s1

InChI Key

SOPUHYOEFODYNT-VIFPVBQESA-N

Isomeric SMILES

C=C[C@@H](C1=CC(=CC=C1)Cl)N

Canonical SMILES

C=CC(C1=CC(=CC=C1)Cl)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Enantiomeric Comparisons: (S)- vs. (R)-Enantiomers

The stereochemistry of chlorophenyl-containing amines significantly influences biological activity. For example:

  • Antimicrobial Activity: (R)-enantiomers of chlorophenyl-propanamide derivatives exhibit superior activity against methicillin-resistant Staphylococcus aureus (MRSA) compared to their (S)-counterparts. For instance, compound 8j (5-chloro-N-[(1S/R)-1-{[(4-chlorophenyl)amino]carbonyl}-2-methylpropyl)]-2-hydroxybenzamide) demonstrated an MIC of 7.81 μmol/L, outperforming penicillin G and ciprofloxacin .
  • Photosynthetic Electron Transport (PET) Inhibition: Conversely, (S)-enantiomers, such as 8f (N-{(1S)-1-benzyl-2-[(3-chlorophenyl)amino]-2-oxoethyl}-5-chloro-2-hydroxybenzamide), show enhanced PET inhibition in spinach chloroplasts (IC₅₀: 12.3 μmol/L), highlighting stereochemical selectivity in agrochemical applications .
Table 1: Enantiomeric Activity Comparison
Compound Enantiomer Biological Activity (IC₅₀/MIC) Application Source
8j (Chlorophenylamide) R 7.81 μmol/L (MRSA) Antimicrobial
8f (Chlorophenylamide) S 12.3 μmol/L (PET inhibition) Agrochemical

Functional Group Modifications

Prodrug Derivatives

The HepDirect™ prodrug platform employs 1-(3-chlorophenyl)-1,3-propanediol as a key intermediate. Cyclic 1-aryl-1,3-propanyl esters, such as the cis-(2R,4S)-isomer, are activated by hepatic CYP3A4, enabling targeted drug delivery.

Phosphonate Esters

Phosphonate derivatives, such as 1-(3-Chlorophenyl)-2,2,2-trifluoroethyl methylphosphonate, incorporate a methylphosphonate group, altering electronic properties and bioactivity. This modification increases hydrolytic stability and toxicity, making it relevant in organophosphorus chemistry .

Pharmaceutical Impurities and Byproducts

Process impurities like 1-(3-Chlorophenyl)piperazine and 1-(3-chlorophenyl)-1-hydroxy-2-propanone are structurally related to the target compound. These impurities, controlled in drug substances (e.g., bupropion hydrochloride), highlight the importance of regiochemical purity in pharmaceutical manufacturing .

Table 2: Functional Group Impact on Bioactivity
Compound Functional Group Key Property/Activity Source
HepDirect Prodrug Intermediate 1,3-Propanediol CYP3A4 activation
1-(3-Chlorophenyl)piperazine Piperazine ring Process impurity in drugs
Trifluoroethyl Methylphosphonate Methylphosphonate Organophosphorus toxicity

Structural Analogs in Metal Complexes

Merbaphen, a mercury-containing compound with a 3-chlorophenyl group, demonstrates the versatility of chlorophenyl motifs in diverse applications, albeit with distinct toxicity profiles due to the mercury component .

Key Research Findings

Stereochemistry Drives Selectivity : The (S)-configuration enhances PET inhibition, while the (R)-form favors antimicrobial activity, emphasizing the need for enantiopure synthesis .

Prodrug Utility : Chlorophenyl-propanediol intermediates enable targeted drug delivery via enzymatic activation, though their efficacy depends on stereochemical precision .

Functional Group Trade-offs : Phosphonate esters improve stability but may introduce toxicity, whereas impurities like chlorophenyl-piperazine necessitate stringent purification .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.